Cas no 1805190-83-3 (Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805190-83-3
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881004
• Update Time: 2025-06-11

Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H7F5N2O2/c1-20-7(19)3-5-2-6(4-17)18-9(10(12)13)8(5)11(14,15)16/h2,10H,3H2,1H3
• InChI Key： DUNIRJJMEYRYQE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(C#N)=CC=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805190-83-3): A Comprehensive Overview

Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1805190-83-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups in this molecule, including cyano, difluoromethyl, and trifluoromethyl substituents, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate contribute to its remarkable reactivity and versatility. The cyano group (-CN) introduces a polar electron-withdrawing effect, enhancing the molecule's ability to participate in nucleophilic substitution reactions. Meanwhile, the presence of two fluorine atoms in the difluoromethyl (-CF₂) and trifluoromethyl (-CF₃) groups not only increases the compound's lipophilicity but also provides additional sites for metabolic transformation and interaction with biological targets. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate exemplifies this trend, as it has been explored in several preclinical studies for its potential applications in treating various diseases. One notable area of investigation is its role in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The combination of electron-withdrawing groups and fluorine atoms creates a favorable environment for selective binding to these enzymes, thereby inhibiting their activity and disrupting tumor growth signaling pathways.

The compound's efficacy as a kinase inhibitor has been further supported by computational studies that predict its high binding affinity to the active sites of target enzymes. Molecular docking simulations have revealed that Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate can effectively occupy critical pockets within the kinase domain, thereby modulating enzyme conformation and function. These findings align with experimental results obtained from enzyme inhibition assays, where the compound demonstrated potent activity against several kinases known to be overexpressed in cancer cells.

Beyond its applications in oncology, Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate has also shown promise in other therapeutic areas. For instance, researchers have investigated its potential as an antiviral agent, leveraging its ability to interfere with viral replication mechanisms. The structural motifs present in this compound can mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral life cycles. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against certain RNA viruses, suggesting their utility in developing new antiviral drugs.

The synthesis of Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine precursors with cyanoacetic esters or carboxylic acids under controlled conditions. The introduction of fluorinated groups typically employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques using specialized reagents. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists seeking to explore its pharmacological potential.

The growing interest in fluorinated pyridines has also spurred advancements in analytical techniques for characterizing these compounds. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm molecular structure and purity. Additionally, computational methods such as quantum mechanical calculations help elucidate electronic properties and reactivity patterns, providing insights into how these compounds interact with biological systems.

In conclusion, Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805190-83-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly in cancer treatment and antiviral therapy. As research continues to uncover new biological activities and synthetic methodologies for fluorinated pyridines, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.